Cas no 2228135-09-7 (O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine)

• Product Name: O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine
• CAS No: 2228135-09-7
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6235254
• PubChem ID: 165798442
• Update Time: 2025-05-22

O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine
• EN300-1915122
• O-[2-(2-bromo-6-fluorophenyl)propyl]hydroxylamine
• 2228135-09-7

• Inchi： 1S/C9H11BrFNO/c1-6(5-13-12)9-7(10)3-2-4-8(9)11/h2-4,6H,5,12H2,1H3
• InChI Key： DQYDETXAEAZORN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)CON)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine

Comprehensive Overview of O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine (CAS No. 2228135-09-7)

O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine (CAS No. 2228135-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydroxylamine moiety can facilitate the development of novel therapeutic agents.

The molecular structure of O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine combines a propyl chain with a hydroxylamine functional group, making it a valuable building block in organic synthesis. Its CAS No. 2228135-09-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate a growing interest in halogenated compounds like this one, as they often exhibit enhanced stability and reactivity, which are critical for designing next-generation materials and pharmaceuticals.

In the context of current research hotspots, O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine aligns with the demand for sustainable and efficient synthetic methodologies. Environmental concerns have driven the exploration of greener alternatives, and this compound's potential for catalytic applications is under investigation. Additionally, its role in cross-coupling reactions—a topic frequently queried in academic and industrial circles—highlights its utility in constructing complex molecular architectures.

From an SEO perspective, keywords such as "bromo-fluorophenyl derivatives," "hydroxylamine applications," and "CAS 2228135-09-7 uses" are highly relevant. These terms resonate with users seeking detailed information on synthetic intermediates or exploring the compound's role in medicinal chemistry. The compound's structural features also make it a subject of interest in computational chemistry, where researchers model its interactions to predict biological activity.

Another area of interest is the compound's potential in agrochemical innovation. With the global focus on food security, halogenated compounds like O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine are being studied for their efficacy in developing new crop protection agents. Its fluorine and bromine atoms contribute to its lipophilicity, a property often associated with improved bioavailability in target organisms.

In summary, O-2-(2-bromo-6-fluorophenyl)propylhydroxylamine (CAS No. 2228135-09-7) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multifaceted applications, from drug discovery to agrochemicals, underscore its importance in contemporary research. By leveraging its unique properties, scientists continue to unlock new possibilities, making it a compound worth watching in the evolving landscape of chemical innovation.